Cas no 130309-91-0 (5-Benzothiazolamine,6-fluoro-2-methoxy-)

• Product Name: 5-Benzothiazolamine,6-fluoro-2-methoxy-
• CAS No: 130309-91-0
• MF: C₈H₇FN₂OS
• MW: 198.217383623123
• CID: 102696
• PubChem ID: 14853785
• Update Time: 2025-04-18

5-Benzothiazolamine,6-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolamine,6-fluoro-2-methoxy-
• 5-Benzothiazolamine,6-fluoro-2-methoxy-(9CI)
• 6-fluoro-2-methoxy-1,3-benzothiazol-5-amine
• 130309-91-0
• DB-273005
• 5-BENZOTHIAZOLAMINE, 6-FLUORO-2-METHOXY-

• Inchi： 1S/C8H7FN2OS/c1-12-8-11-6-3-5(10)4(9)2-7(6)13-8/h2-3H,10H2,1H3
• InChI Key： FRMWTXLJZVRWHT-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C(=CC1=2)F)N)OC

Computed Properties

• Exact Mass: 198.02641
• Monoisotopic Mass: 198.02631219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 48.14